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Compound of Interest

Compound Name: Dodecyl ether

Cat. No.: B1582836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-n-dodecyl ether (also known as dilauryl ether) is a long-chain symmetrical ether. While

ethers are broadly recognized as excellent and relatively inert solvents for a wide range of

organic reactions, their role as active reagents is more nuanced. Long-chain ethers like

dodecyl ether are generally insoluble in water. This application note explores the utility of

dodecyl ether as a reagent in specific organic transformations, moving beyond its

conventional role as a solvent. The reactivity of the ether linkage, particularly its cleavage

under acidic conditions, allows for the use of dodecyl ether as a precursor for other

functionalized long-chain alkanes.

Physicochemical Properties of Di-n-dodecyl Ether
A summary of the key physical and chemical properties of di-n-dodecyl ether is provided in the

table below.
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Property Value

Molecular Formula C24H50O

Molecular Weight 354.65 g/mol

Melting Point 32°C

Boiling Point 190°C at 4 mmHg

Density 0.822 g/cm³

Appearance
Not specified, likely a solid or waxy solid at room

temperature

Solubility Insoluble in water

(Data sourced from LookChem)

Application Notes
Synthesis of 1-Dodecyl Halides via Acid-Catalyzed
Cleavage
Ethers are generally stable compounds but can undergo cleavage in the presence of strong

acids, such as hydrobromic acid (HBr) and hydroiodic acid (HI). This reaction proceeds via a

nucleophilic substitution mechanism (either SN1 or SN2 depending on the structure of the

ether) and serves as a method to convert ethers into alcohols and alkyl halides. In the case of

a symmetrical ether like di-n-dodecyl ether, the reaction with excess strong acid will yield two

equivalents of the corresponding 1-dodecyl halide.

This transformation is particularly useful for introducing a halogen at the end of a long alkyl

chain, which can then be used in subsequent nucleophilic substitution or organometallic

reactions.

Reaction Scheme: R-O-R + 2HX → 2RX + H₂O (Where R = n-dodecyl, X = Br or I)

A general workflow for this process is outlined in the diagram below.
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Start: Di-n-dodecyl Ether

Add excess HBr or HI

Heat under reflux

Aqueous workup to remove acid

Extract with organic solvent

Purify by distillation or chromatography

Product: 1-Dodecyl Bromide/Iodide

 

Protection Phase

Synthetic Transformation

Deprotection Phase

Substrate with Hydroxyl Group

Protection

Introduce Dodecyl Group

Transformation

Perform desired reaction on other functional groups

Deprotection

Remove Dodecyl Group (e.g., with HBr)

Final Product

Yields final product with restored hydroxyl group
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1-Dodecanol NaH (strong base)

Sodium Dodecyloxide (alkoxide intermediate)

Deprotonation in THF

Di-n-dodecyl Ether NaBr (byproduct)

SN2 Attack

1-Bromododecane (alkyl halide)
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To cite this document: BenchChem. [Dodecyl Ether in Organic Synthesis: Applications and
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582836#dodecyl-ether-as-a-reagent-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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